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Compound of Interest

Compound Name: HIV-1 inhibitor-40

Cat. No.: B12405101

References

1. medchemexpress.com [medchemexpress.com]

2. What are HIV-1 integrase inhibitors and how do they work? [synapse.patsnap.com]

3. How Integrase Inhibitors Work — International Association of Providers of AIDS Care
[lapac.org]

e 4. pnas.org [pnas.org]

e 5. Identification of an inhibitor-binding site to HIV-1 integrase with affinity acetylation and
mass spectrometry - PMC [pmc.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. HIV-1 Entry Inhbitors: An Overview - PMC [pmc.ncbi.nim.nih.gov]

e 8. pnas.org [pnas.org]

e 9. HIV-1 Maturation: Lessons Learned from Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
e 10. pubs.acs.org [pubs.acs.org]

« To cite this document: BenchChem. [understanding the binding site of HIV-1 inhibitor-40].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405101#understanding-the-binding-site-of-hiv-1-
inhibitor-40]

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b12405101?utm_src=pdf-interest
https://www.medchemexpress.com/hiv-1-inhibitor-40.html
https://synapse.patsnap.com/article/what-are-hiv-1-integrase-inhibitors-and-how-do-they-work
https://www.iapac.org/fact-sheet/how-integrase-inhibitors-work/
https://www.iapac.org/fact-sheet/how-integrase-inhibitors-work/
https://www.pnas.org/doi/10.1073/pnas.96.23.13040
https://pmc.ncbi.nlm.nih.gov/articles/PMC406438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC406438/
https://www.researchgate.net/publication/326517302_HIV-1_Entry_Inhibitors_A_Review_of_Experimental_and_Computational_Studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC2753507/
https://www.pnas.org/doi/10.1073/pnas.1832214100
https://pmc.ncbi.nlm.nih.gov/articles/PMC7552077/
https://pubs.acs.org/doi/10.1021/jacs.5c13735
https://www.benchchem.com/product/b12405101#understanding-the-binding-site-of-hiv-1-inhibitor-40
https://www.benchchem.com/product/b12405101#understanding-the-binding-site-of-hiv-1-inhibitor-40
https://www.benchchem.com/product/b12405101#understanding-the-binding-site-of-hiv-1-inhibitor-40
https://www.benchchem.com/product/b12405101#understanding-the-binding-site-of-hiv-1-inhibitor-40
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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